Cas no 864655-05-0 (5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine)

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine structure
864655-05-0 structure
Product Name:5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine
CAS No:864655-05-0
MF:C10H13BrClN3
MW:290.58732008934
CID:2119593
PubChem ID:72724871
Update Time:2025-09-28

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • (5-bromo-2-chloropyrimidin-4-yl)-cyclohexyl-amine
    • 5-bromo-2-chloro-N-cyclohexy-4-Pyrimidinamine
    • 5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine
    • 4-Pyrimidinamine,5-bromo-2-chloro-N-cyclohexyl-
    • 4-Pyrimidinamine, 5-bromo-2-chloro-N-cyclohexyl-
    • 5-Bromo-2-chloro-N-cyclohexyl-4-pyrimidinamine (ACI)
    • SCHEMBL2305520
    • 864655-05-0
    • SB60312
    • CS-15755
    • AKOS017626129
    • D72694
    • 5-Bromo-2-chloro-N-cyclohexylpyrimidin-4-amine
    • DB-336113
    • CS-0043209
    • Inchi： 1S/C10H13BrClN3/c11-8-6-13-10(12)15-9(8)14-7-4-2-1-3-5-7/h6-7H,1-5H2,(H,13,14,15)
    • InChI Key： JYOUEBCJBKOBRG-UHFFFAOYSA-N
    • SMILES： ClC1N=C(NC2CCCCC2)C(Br)=CN=1

Computed Properties

  • Exact Mass: 288.99814g/mol
  • Monoisotopic Mass: 288.99814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8
  • XLogP3: 4

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Pricemore >>

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 864655-05-0 95%+
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5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Production Method

Production Method 1

36082-50-5 36082-50-5
864655-05-0 864655-05-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  12 h, 50 °C
Reference
The synthesis and SAR of 2-amino-pyrrolo[2,3-d]pyrimidines: a new class of Aurora-A kinase inhibitors
Moriarty, Kevin J.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(22), 5778-5783

Production Method 2

36082-50-5 36082-50-5
864655-05-0 864655-05-0
Reaction Conditions
1.1 Solvents: Acetonitrile ;  3 h, 0 °C → rt
Reference
Discovery of 5-methylpyrimidopyridone analogues as selective antimycobacterial agents
Wu, Yu; et al, Bioorganic & Medicinal Chemistry, 2021, 49,

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Raw materials

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Preparation Products

5-Bomo-2-chloro-N-cyclohexylpyrimidin-4-amine Related Literature

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